(6-Bromoquinolin-4-yl)methanamine
Overview
Description
“(6-Bromoquinolin-4-yl)methanamine” is a chemical compound with the formula C10H9BrN2 and a molecular weight of 237.10 g/mol . It is used for laboratory research purposes .
Molecular Structure Analysis
The InChI code for “(6-Bromoquinolin-4-yl)methanamine” is 1S/C10H9BrN2.2ClH/c11-9-4-7-2-1-3-13-10 (7)8 (5-9)6-12;;/h1-5H,6,12H2;2*1H . This indicates that the compound has a quinoline core with a bromine atom at the 6th position and a methanamine group at the 4th position .Scientific Research Applications
Antimicrobial Activities
A study on quinoline derivatives, including those related to "(6-Bromoquinolin-4-yl)methanamine," found that these compounds exhibited moderate to very good antibacterial and antifungal activities against pathogenic strains, comparable to first-line drugs (Thomas et al., 2010). Another research highlighted the synthesis of phenoxy quinolines showing antibacterial activities against ESBL producing Escherichia coli and MRSA, underscoring the potential of quinoline derivatives in combating resistant bacterial infections (Arshad et al., 2022).
Antitumor Activity
Functionalized mono-, bis-, and tris-quinoline derivatives, including those containing "(6-Bromoquinolin-4-yl)methanamine" structures, have shown attractive in vitro cytotoxicity and cytostatic effects on human leukemia, neuroblastoma, hepatoma, and breast cancer cells, indicating their potential as antitumor agents (Károlyi et al., 2012).
Catalytic Activities
Quinoline-based ruthenium complexes have been synthesized for efficient transfer hydrogenation reactions, achieving excellent conversions and high turnover frequency values, showcasing the application of quinoline derivatives in catalysis (Karabuğa et al., 2015).
Water Oxidation
Studies involving ruthenium complexes with ligands based on quinoline structures, including analogs of "(6-Bromoquinolin-4-yl)methanamine," have explored their use in water oxidation processes, which are crucial for energy conversion and storage applications (Vennampalli et al., 2014).
Safety and Hazards
The safety information for “(6-Bromoquinolin-4-yl)methanamine” includes several hazard statements: H302, H315, H319, H335 . These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
(6-bromoquinolin-4-yl)methanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrN2/c11-8-1-2-10-9(5-8)7(6-12)3-4-13-10/h1-5H,6,12H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PPXGHKUIFVSGPZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC=CC(=C2C=C1Br)CN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.10 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(6-Bromoquinolin-4-yl)methanamine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[5-(4-chlorophenyl)-1,2,4-thiadiazol-3-yl]-2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanylacetamide](/img/structure/B2476885.png)
![1-(4-(3-(Furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl)-4-phenylbutan-1-one](/img/structure/B2476894.png)
![Ethyl 2-[6-[[2-(2-amino-2-oxoethyl)sulfanylbenzoyl]amino]indazol-1-yl]acetate](/img/structure/B2476895.png)
